Cas no 941871-39-2 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide
• CAS No: 941871-39-2
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5499174
• Update Time: 2025-06-11

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)propane-1-sulfonamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide

• Inchi： 1S/C14H20N2O3S/c1-3-9-20(18,19)15-13-6-7-14-12(10-13)5-4-8-16(14)11(2)17/h6-7,10,15H,3-5,8-9H2,1-2H3
• InChI Key： BUYMYMXLMHRESO-UHFFFAOYSA-N
• SMILES： C(S(NC1C=CC2=C(C=1)CCCN2C(C)=O)(=O)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide

Introduction to N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide (CAS No. 941871-39-2)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide, identified by its CAS number 941871-39-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development.

The< strong>1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl moiety is a key pharmacophore in this compound, contributing to its biological activity. Quinoline derivatives are well-known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of the acetyl group further modulates the electronic and steric properties of the quinoline scaffold, enhancing its interactiveness with biological targets.

Propane-1-sulfonamide, as part of the molecular structure, introduces a sulfonamide functional group. Sulfonamides are widely recognized for their role as bioisosteres in medicinal chemistry, often improving drug solubility, bioavailability, and metabolic stability. The combination of these two pharmacophores in N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide suggests a multifaceted approach to therapeutic intervention.

Recent studies have highlighted the importance of quinoline derivatives in developing novel therapeutic agents. For instance, modifications of the quinoline core have led to the discovery of compounds with enhanced efficacy against resistant bacterial strains. The< strong>1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl moiety in N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide may contribute to such activities by interacting with specific enzymes or receptors involved in pathogenic processes.

The sulfonamide group in this compound also plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are known to exhibit good water solubility and stability under various physiological conditions, which can be advantageous for drug formulation and delivery. This characteristic makes N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide a promising candidate for further investigation in drug development pipelines.

In the context of current research trends, there is a growing interest in developing small-molecule inhibitors that target complex biological pathways. Quinoline derivatives have shown potential in disrupting these pathways by inhibiting key enzymes or modulating receptor activity. The unique structure of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide positions it as a valuable tool for exploring these mechanisms.

The synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the desired molecular framework efficiently.

Evaluation of the biological activity of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yli))< strong>propane sulfon amide strong > has been conducted using various in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising interactions with target proteins relevant to inflammatory and infectious diseases. Further studies are warranted to elucidate its mechanism of action and therapeutic potential.

The structural flexibility of N-(< strong > 1 - acetyl - 1 , 2 , 3 , 4 - tetra hydro quinol ine - 6 - yl ) strong > ) propane - 1 - sulf on am ide allows for modifications that can fine-tune its pharmacological properties. By exploring different analogs derived from this core structure , researchers can identify compounds with enhanced potency , selectivity , and safety profiles . This approach aligns with contemporary strategies in medicinal chemistry aimed at optimizing drug candidates for clinical use.

The role of computational chemistry and molecular modeling has been increasingly recognized in accelerating the drug discovery process. These tools enable researchers to predict the binding affinity , metabolic stability , and pharmacokinetic behavior of compounds like N-(< strong > 1 - acetyl - 1 , 2 , 3 , 4 - tetra hydro quinol ine - 6 - yl ) strong > ) propane - 1 - sulf on am ide ) before conducting expensive experimental validations . Such integrative approaches enhance efficiency while reducing time-to-market for novel therapeutics.

In conclusion , N-(< strong > 1 - acetyl - 1 , 2 , 3 , 4 - tetra hydro quinol ine - 6 - yl ) strong > ) propane - 1 - sulf on am ide ( CAS No . p > < p > & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp ; & nbsp;941871- 39- p > < p > & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp; & nbsp;   39 strong > ; p > < p > is a structurally intriguing compound with potential applications across multiple therapeutic areas . Its unique combination of pharmacophores , namely the < strong style="font-weight: bold;">acet yl-substituted tetrahydropyridine ring system strong > and < strong style="font-weight: bold;">sul fonam ide group strong > , positions it as a promising candidate for further exploration . Ongoing research endeavors are expected to yield valuable insights into its biological activities , mechanism(s) of action , and translational potential . p >